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Compound of Interest

Compound Name: Cedrenol

Cat. No.: B1261940

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of cedrenol, a naturally occurring
sesquiterpene alcohol. It details its primary natural sources, presents quantitative data on its
prevalence in essential oils, and elucidates its biosynthetic pathway. Furthermore, this guide
furnishes detailed experimental protocols for the isolation and analysis of cedrenol, intended to
support further research and development.

Natural Sources of Cedrenol

Cedrenol is a sesquiterpenoid found primarily in the essential oils of conifers, particularly those
from the Cupressaceae family.[1] The principal commercial sources are various species of
cedar and juniper trees. The essential oil, commonly known as cedarwood oil, is typically
extracted from the wood, sawdust, or stumps of these trees through methods like steam
distillation or solvent extraction.[2][3]

The main species exploited for the production of cedarwood oil include:
 Virginia Cedarwood:Juniperus virginiana
o Texas Cedarwood:Juniperus ashei

e Chinese Cedarwood:Cupressus funebris (often referred to as Juniperus funebris in older
literature)[3][4]
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While cedrenol is a characteristic component of cedarwood oll, it is often present in smaller

quantities compared to other major sesquiterpenes like a-cedrene, thujopsene, and the

isomeric alcohol cedrol.[2][5] Cedrenol, along with cedrol and cedrene, is a key contributor to

the characteristic woody aroma of cedar.[1] It also has been identified in other plants, such as

cranberries and citrus fruits, though in much lower concentrations.[6]

Quantitative Composition of Major Cedarwood Oils

The chemical composition of cedarwood oil can vary significantly based on the species,

geographical origin, age of the wood, and the extraction method employed.[2][7] Cedrenol

itself is often a minor constituent, and many compositional analyses focus on the more

abundant related compounds. The following table summarizes the typical concentration ranges

for the major sesquiterpenoid components in the three primary types of commercial cedarwood

oil. Understanding the content of these related major compounds provides context for the

isolation and study of cedrenol.

Juniperus

Juniperus ashei

Cupressus

Component virginiana (Virginia) funebris (Chinese)
(Texas) [%]
[%] [%]
o-Cedrene 18.2 - 35.0[5][8][9] 23.7 - 24.5[9] 9.3-16.9[10][11]
B-Cedrene 4.0 - 8.2[2][9] 5.7[10]
) Higher than Virginia Higher than Virginia
Thujopsene 10.0 - 27.6[2][5] ) )
0il[9] oil[9]
Cedrol 3.0 - 25.0[2][5][8] 20.0 - 48.0[7][8] 7.6 - 24.0[10][11]
Occurs in small
Cedrenol
amounts[2]
) Comparable to Higher than Virginia
Wwiddrol 1.0 - 5.0[2][5] o )
Virginia oil[9] 0il[9]
Cuparene 1.5-7.0[2][5] 5.4[10]

Note: Dashes (-) indicate that specific quantitative ranges were not consistently reported in the

surveyed literature for that particular oil type. The alcohol content in Texas cedarwood oil is
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often reported as a total percentage, with a minimum of 20% being cedrol.[7][8]

Biosynthesis of Cedrenol

The biosynthesis of cedrenol, a tricyclic sesquiterpene alcohol, originates from the ubiquitous
isoprenoid pathway. The core carbon skeleton is assembled from farnesyl pyrophosphate
(FPP), which undergoes a complex cyclization followed by an oxidative functionalization. The
pathway is proposed to occur in two main stages.

e Cyclization of Farnesyl Pyrophosphate (FPP): The linear C15 precursor, (2E,6E)-farnesyl
pyrophosphate, is first cyclized by a sesquiterpene synthase enzyme. Specifically, a-cedrene
synthase catalyzes the conversion of FPP into the olefin intermediate, a-cedrene.[12] This
reaction involves the formation of several cationic intermediates and significant molecular
rearrangement to form the characteristic tricyclic cedrane scaffold.

e Hydroxylation of a-Cedrene: The second stage involves the introduction of a hydroxyl group
onto the a-cedrene skeleton to yield cedrenol. This oxidation is a common tailoring step in
terpenoid biosynthesis and is typically catalyzed by cytochrome P450 monooxygenases
(P450s).[6][13] These enzymes are capable of performing highly regio- and stereoselective
hydroxylations of non-activated C-H bonds.[13][14] While the specific plant-based P450
responsible for cedrenol production has not been fully characterized, microbial
biotransformation studies support this mechanism. For instance, a Rhodococcus strain has
been shown to catalyze the novel allylic oxidation of a-cedrene to produce sec-cedrenol, a
cedrenol isomer, demonstrating the enzymatic feasibility of this hydroxylation step.[15][16]

Biosynthetic Pathway of Cedrenol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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